Cas no 59807-18-0 (2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl-)

2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl-, is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring both chlorophenyl and phenyl substituents, enhances its utility as an intermediate in the synthesis of biologically active compounds. The compound exhibits notable stability and reactivity, making it suitable for further functionalization in heterocyclic chemistry. Its well-defined crystalline form ensures consistent purity, which is critical for reproducible experimental outcomes. Researchers value this compound for its role in developing novel therapeutic agents and crop protection chemicals, leveraging its structural versatility and reliable performance in synthetic pathways.
2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl- structure
59807-18-0 structure
Product Name:2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl-
CAS No:59807-18-0
MF:C16H12ClN3
MW:281.739582061768
MDL:MFCD14827877
CID:337241
PubChem ID:12293991
Update Time:2025-06-08

2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl-
    • 4-(4-chlorophenyl)-6-phenylpyrimidin-2-amine
    • CCG-155169
    • 4-(4-chlorophenyl)-6-phenyl-pyrimidin-2-amine
    • 59807-18-0
    • SCHEMBL7151581
    • 2-amino-4-(4-chlorophenyl)-6-phenyl pyrimidine
    • DTXSID40485231
    • AKOS001873934
    • MFCD14827877
    • MDL: MFCD14827877
    • Inchi: 1S/C16H12ClN3/c17-13-8-6-12(7-9-13)15-10-14(19-16(18)20-15)11-4-2-1-3-5-11/h1-10H,(H2,18,19,20)
    • InChI Key: UZQWOZPDRSBRPQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=C(N)N=1

Computed Properties

  • Exact Mass: 281.07216
  • Monoisotopic Mass: 281.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8

2-Pyrimidinamine, 4-(4-chlorophenyl)-6-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422605-1 g
4-(4-Chlorophenyl)-6-phenylpyrimidin-2-amine
59807-18-0
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€467.00 2023-04-24
abcr
AB422605-5 g
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AB422605-10 g
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abcr
AB422605-25 g
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abcr
AB422605-1g
4-(4-Chlorophenyl)-6-phenylpyrimidin-2-amine; .
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€467.00 2025-04-17
abcr
AB422605-5g
4-(4-Chlorophenyl)-6-phenylpyrimidin-2-amine; .
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€722.60 2025-04-17
abcr
AB422605-10g
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€935.60 2025-04-17
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AB422605-25g
4-(4-Chlorophenyl)-6-phenylpyrimidin-2-amine; .
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2077013-5g
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